![molecular formula C5H12O3 B104717 1,1,1-Trimethoxyethane CAS No. 1445-45-0](/img/structure/B104717.png)
1,1,1-Trimethoxyethane
Overview
Description
1,1,1-Trimethoxyethane, also known as TME, is a colorless, volatile, and flammable liquid with a sweet, ether-like odor. It is a versatile organic compound with a wide range of applications in both scientific research and industry. TME is used as a solvent in organic synthesis, as a reagent in the production of various organic compounds, and as a catalyst in many industrial processes. It is also used as a fuel additive and is a key component of many polymers. TME is a highly reactive compound and can be used to synthesize a wide range of organic compounds.
Scientific Research Applications
Molecular Structure Studies
1,1,1-Trimethoxyethane has been studied for its molecular structure in the gas phase using techniques like electron diffraction and vibrational spectra analysis. These studies revealed the predominant conformer in the gas phase and provided detailed insights into the molecular geometry of this compound (Spelbos, Mijlhoff, & Renes, 1978).
Reaction with Peroxides
Research has been conducted on the reaction of this compound with peroxides. For instance, it has been used in the formation of bis(dimethoxymethyl) peroxide and bis(1,1-dimethoxyethyl) peroxide through benzophenone sensitized photooxygenation (Kopecky & Molina, 1987).
Catalytic Transformation
This compound has been involved in the catalytic transformation processes. For example, an efficient one-pot transformation of glucose to 1,1,2-Trimethoxyethane over W-Beta catalysts has been studied, showcasing its potential in biofuel production (Zhao et al., 2022).
Polymerization Studies
It has also been a subject in polymerization studies. Research on the cationic polymerization of cyclic carbonates, including 1,3-Dioxanone-2 (trimethylene carbonate), used this compound as a reference compound to understand the polymerization mechanism (Kricheldorf & Jenssen, 1989).
Rotational Isomerism
Studies on the rotational isomerism of this compound have been conducted to understand its physical properties in different states like liquid, vapor, and solid. This research has implications for understanding the physical behavior of similar compounds (Kumar, 1972).
Safety and Hazards
1,1,1-Trimethoxyethane is a highly flammable liquid and vapor. It may cause an allergic skin reaction and serious eye irritation . Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, keeping the container tightly closed, and using explosion-proof electrical/ventilating/lighting equipment .
Mechanism of Action
Target of Action
1,1,1-Trimethoxyethane is a chemical compound with the formula C5H12O3 . It is also known as Trimethyl orthoacetate
Mode of Action
It is known that it can undergo hydrolysis, a chemical reaction in which a molecule is split into two parts by the addition of a water molecule .
Biochemical Pathways
It is known that it can undergo a reaction with water to form methanol and acetic acid
Pharmacokinetics
Its metabolism likely involves its conversion to methanol and acetic acid , and it is probably excreted in the urine and breath.
Result of Action
It is known that it can decompose at high temperatures to form methanol and formaldehyde . These products can have various effects on cells, including potential toxicity.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it is stable at room temperature but decomposes at high temperatures to form methanol and formaldehyde . Additionally, its reaction with water to form methanol and acetic acid suggests that its activity could be influenced by the presence of water.
properties
IUPAC Name |
1,1,1-trimethoxyethane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O3/c1-5(6-2,7-3)8-4/h1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDPNBNXLBDFELL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(OC)(OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8027400 | |
Record name | 1,1,1-Trimethoxyethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8027400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | Ethane, 1,1,1-trimethoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
1445-45-0 | |
Record name | Trimethyl orthoacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1445-45-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1,1-Trimethoxyethane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001445450 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethane, 1,1,1-trimethoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,1,1-Trimethoxyethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8027400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trimethyl orthoacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.448 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,1,1-TRIMETHOXYETHANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/04H7A3FK37 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular structure and some key physical properties of 1,1,1-trimethoxyethane?
A1: this compound has the molecular formula C5H12O3. Its structure consists of an ethane backbone with one methyl group and three methoxy groups attached to the same carbon atom.
- Spectroscopic data: The vibrational spectra and rotational isomerism of this compound have been studied. [] Additionally, gas phase structural determination using electron diffraction, coupled with molecular mechanics calculations, has provided insights into its molecular geometry. [, ]
Q2: How is this compound synthesized?
A2: A high-yield synthesis of this compound involves the alcoholysis of methyliminoacetate hydrochloride. This precursor is obtained from acetonitrile, methanol, and hydrochloric acid. The reaction proceeds under controlled pH conditions (2-7). []
Q3: What interesting fragmentation patterns does this compound exhibit in mass spectrometry?
A3: Mass spectrometry studies, particularly using mass-analysed ion kinetic energy (MIKE) spectrometry, reveal intriguing fragmentation pathways for this compound. The molecule initially fragments by losing a methyl (CH3) or methoxy (CH3O) group. Subsequent fragmentation involves the loss of formaldehyde (H2CO), a common characteristic observed in the mass spectra of alkoxysilanes. Notably, the fragmentation process is preceded by almost complete scrambling of the methoxy hydrogens in the metastable molecular ion. []
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